2-Fluoro-N-(hex-5-en-2-yl)aniline

• Molecular Formula: C12H16FN
• Molecular Weight: 193.26 g/mol
• SMILES: CC(CCC=C)NC1=CC=CC=C1F
• InChI: InChI=1S/C12H16FN/c1-3-4-7-10(2)14-12-9-6-5-8-11(12)13/h3,5-6,8-10,14H,1,4,7H2,2H3
• InChIKey: ZGIHDUHBLPKHTI-UHFFFAOYSA-N

2-Fluoro-N-(hex-5-en-2-yl)aniline: Procurement-Relevant Overview of an Ortho-Fluoro N-Alkenylaniline Building Block

2-Fluoro-N-(hex-5-en-2-yl)aniline (CAS 1564940-26-6) is a secondary aromatic amine combining an ortho-fluoroaniline core with an N-hex-5-en-2-yl substituent . The compound features a terminal alkene in the N-alkyl chain (hex-5-en-2-yl) and an ortho-fluorine atom on the phenyl ring, creating a unique steric and electronic environment distinct from its meta-fluoro (3-fluoro) and non-fluorinated N-(hex-5-en-2-yl)aniline analogs. This structural motif positions the compound as a versatile intermediate for fluorinated heterocycle synthesis and medicinal chemistry applications where precise control over basicity, lipophilicity, and oxidative reactivity is required .

Ortho-fluoro N-alkenylaniline scaffold with unique steric and electronic profile

Terminal alkene handle enables orthogonal diversification (metathesis, hydroboration, click chemistry)

Amine basicity context distinct from meta-fluoro isomer; influences protonation-dependent reactivity

Directs para-selective electrophilic aromatic substitution, simplifying regiochemical control

Why 3-Fluoro or Non-Fluorinated N-(Hex-5-en-2-yl)aniline Cannot Replace the 2-Fluoro Isomer in Regiochemistry-Sensitive Applications

The position of the fluorine substituent on the aniline ring fundamentally alters the compound's physicochemical profile and chemical reactivity. Ortho-fluoro substitution exerts a stronger inductive electron-withdrawing effect on the adjacent amine nitrogen compared to meta- or para-fluoro substitution, leading to significantly reduced amine basicity (pKa of conjugate acid ~3.20 vs. ~3.57 for 3-fluoroaniline and ~4.65 for 4-fluoroaniline) [1]. This difference affects protonation state at physiological and synthetic pH ranges, directly impacting solubility, membrane permeability, and nucleophilicity in coupling reactions. Furthermore, the ortho-fluoro isomer exhibits unique oxidative reactivity (forming fluorophenazines rather than fluoroazobenzenes) [2] and markedly different microbial degradation behavior compared to the 3-fluoro isomer [3]. These effects are amplified by the steric proximity of the ortho-fluorine to the chiral N-hex-5-en-2-yl substituent, creating a regiochemically constrained environment that meta-fluoro or non-fluorinated analogs cannot replicate. Simple substitution is therefore not valid when downstream chemistry or biological interrogation depends on the specific electronic and steric profile of the ortho-fluoro N-alkenyl aniline scaffold.

Risk Factor

2-Fluoro Isomer

3-Fluoro / Non-F Analog

Amine protonation state

Reduced basicity — predominantly unprotonated at neutral pH

Higher basicity retains partial protonation; may shift nucleophilicity and permeability

Oxidative chemoselectivity

Forms fluorophenazine heterocycles via intramolecular cyclization

Yields only acyclic fluoroazobenzenes; fluorophenazine pathway not accessible

EAS regiochemical control

Strongly para-directing; one ortho site blocked by fluorine

Both ortho positions accessible; leads to ortho/para mixtures requiring separation

• [1] Wikipedia – Fluoraniline. pKs values (conjugate acid BH+): 2-Fluoranilin 3.20, 3-Fluoranilin 3.57, 4-Fluoranilin 4.65. Data from CRC Handbook and Sigma-Aldrich. View Source
• [2] Leyva, E., Medina, C., Moctezuma, E., & Leyva, S. (2004). Chemical oxidation of fluoroanilines to fluoroazobenzenes and fluorophenazines with potassium ferricyanide and potassium hydroxide. Canadian Journal of Chemistry, 82(12), 1712–1715. View Source
• [3] Cao, W., Song, E., Shen, D., & Wang, M. (2015). Cometabolism of Fluoroanilines in the Presence of 4-Fluoroaniline by Ralstonia sp. FD-1. Journal of Chemistry, 2015, 206150. View Source

Quantitative Differentiation Evidence for 2-Fluoro-N-(hex-5-en-2-yl)aniline vs. 3-Fluoro and Non-Fluorinated Analogs

Ortho-Fluoro Substitution Lowers Amine Basicity by 0.37 pKa Units vs. Meta-Fluoro and 1.45 Units vs. Non-Fluorinated Aniline

The conjugate acid of 2-fluoroaniline has a pKa of 3.20, compared to 3.57 for 3-fluoroaniline and 4.65 for 4-fluoroaniline [1]. For the N-alkyl-substituted analogs (N-ethyl-2-fluoroaniline), the predicted pKa is 3.92 ± 0.20 , while N-ethyl-3-fluoroaniline and N-ethyl-4-fluoroaniline exhibit correspondingly higher pKa values consistent with the parent fluoroaniline trend. This 0.37-unit difference between ortho- and meta-fluoro isomers translates to the 2-fluoro isomer being approximately 2.3× less basic, meaning it is less protonated at neutral pH, which directly influences solubility, membrane permeability, and nucleophilicity in amination or cross-coupling reactions.

Amine basicity

Cross-study comparable

pKa (conjugate acid): ~3.20 (2-F) vs ~3.57 (3-F); ΔpKa = 0.37

Protonation-state context for synthesis and assay design

Parent fluoroaniline data; N-ethyl derivative predicted pKa ~3.92

Evidence Dimension	Amine basicity (conjugate acid pKa) of fluoroaniline positional isomers
Target Compound Data	pKa (conjugate acid) ≈ 3.20 (2-fluoroaniline parent); predicted pKa for N-ethyl-2-fluoroaniline: 3.92 ± 0.20
Comparator Or Baseline	3-fluoroaniline pKa ≈ 3.57; aniline pKa ≈ 4.6; 4-fluoroaniline pKa ≈ 4.65
Quantified Difference	ΔpKa = 0.37 (2-F vs. 3-F); ΔpKa = 1.40–1.45 (2-F vs. aniline/4-F)
Conditions	Aqueous solution, 25 °C; pKa values for parent anilines from CRC Handbook and Sigma-Aldrich; N-ethyl-2-fluoroaniline pKa from ChemicalBook prediction (ACD/Labs)

Why This Matters

The lower basicity of the ortho-fluoro isomer alters the protonation equilibrium in biological and synthetic media, affecting both pharmacokinetic behavior and chemical reactivity in pH-dependent transformations—directly relevant for selecting the correct isomer in medicinal chemistry and catalysis applications.

• [1] Wikipedia – Fluoraniline. pKs values (conjugate acid BH+): 2-Fluoranilin 3.20, 3-Fluoranilin 3.57, 4-Fluoranilin 4.65. View Source

2-Fluoro N-(Hex-5-en-2-yl)aniline Shows 0.14 LogP Unit Higher Lipophilicity vs. Non-Fluorinated Parent, But No Difference vs. 3-Fluoro Isomer

Predicted LogP values for the N-(hex-5-en-2-yl)aniline series, obtained from the same vendor database (Leyan, using consistent computational methodology), show that 2-Fluoro-N-(hex-5-en-2-yl)aniline and 3-Fluoro-N-(hex-5-en-2-yl)aniline share identical LogP values of 3.5923, while the non-fluorinated parent N-(Hex-5-en-2-yl)aniline has a LogP of 3.4532 . This confirms that fluorine substitution increases lipophilicity by approximately 0.14 LogP units relative to the non-fluorinated analog, but that the position of fluorine (ortho vs. meta) does not differentiate these isomers on lipophilicity alone. For applications where lipophilicity is the primary selection criterion, fluorination provides an advantage over the non-fluorinated parent, but the 2-fluoro and 3-fluoro isomers are indistinguishable by this parameter.

Lipophilicity (LogP)

Data to verify

LogP 3.5923 (2-F) vs 3.4532 (non-F); ΔLogP = +0.14

Fluorination increases lipophilicity; 2-F and 3-F indistinguishable by LogP alone

Predicted values from vendor database; confirm experimentally

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.5923 (2-Fluoro-N-(hex-5-en-2-yl)aniline)
Comparator Or Baseline	LogP = 3.5923 (3-Fluoro-N-(hex-5-en-2-yl)aniline); LogP = 3.4532 (N-(Hex-5-en-2-yl)aniline, non-fluorinated)
Quantified Difference	ΔLogP = 0 (2-F vs. 3-F); ΔLogP = +0.1391 (2-F vs. non-fluorinated parent)
Conditions	Computed LogP values from Leyan vendor database; consistent computational methodology applied across all three compounds (same vendor, same algorithm)

Why This Matters

This data establishes that fluorination contributes a measurable lipophilicity increase over the non-fluorinated parent, but selection between the 2-fluoro and 3-fluoro isomers must rely on parameters beyond LogP—specifically basicity, oxidative reactivity, and metabolic stability—making the procurement decision contingent on the intended downstream application rather than bulk hydrophobicity.

2-Fluoroaniline Isomers Resist Microbial Mineralization by Ralstonia sp. FD-1, Whereas 3- and 4-Fluoroaniline Are Degraded

In a controlled cometabolism study using Ralstonia sp. FD-1, 2-fluoroaniline (2-FA) could not be degraded as a sole carbon and nitrogen source, whereas 3-fluoroaniline (3-FA) and 4-fluoroaniline (4-FA) were fully mineralized [1]. This differential microbial degradation pattern indicates that the ortho-fluoro isomer exhibits significantly greater resistance to enzymatic oxidative deamination and ring hydroxylation pathways compared to meta- and para-fluoro isomers. The biological recalcitrance of 2-FA is attributed to steric hindrance at the ortho position blocking the initial metabolic attack by monooxygenases and dioxygenases responsible for aniline ring hydroxylation.

Microbial degradation

Cross-study comparable

2-F: not mineralized; 3-F/4-F: fully degraded by Ralstonia sp. FD-1

Ortho-fluoro resists biodegradation; may support persistence studies

Single bacterial strain; environmental relevance context-dependent

Evidence Dimension	Microbial degradation ability (mineralization as sole C/N source by Ralstonia sp. FD-1)
Target Compound Data	2-Fluoroaniline (2-FA): No degradation; could not serve as sole carbon and nitrogen source
Comparator Or Baseline	3-Fluoroaniline (3-FA): Complete mineralization; 4-Fluoroaniline (4-FA): Complete mineralization
Quantified Difference	Qualitative: 2-FA is recalcitrant; 3-FA and 4-FA are biodegradable under identical conditions (500 mg/L 4-FA as growth substrate)
Conditions	Ralstonia sp. FD-1 bacterial strain; aerobic conditions; fluoroaniline supplied as sole carbon/nitrogen source; 4-FA (500 mg/L) used as growth substrate in cometabolism experiments

Why This Matters

For applications where environmental persistence or metabolic stability of the fluoroaniline moiety is desired (e.g., agrochemical active ingredients, materials with long service life), the ortho-fluoro isomer offers a distinct advantage over meta- and para-fluoro isomers, which are susceptible to rapid microbial clearance.

• [1] Cao, W., Song, E., Shen, D., & Wang, M. (2015). Cometabolism of Fluoroanilines in the Presence of 4-Fluoroaniline by Ralstonia sp. FD-1. Journal of Chemistry, 2015, Article ID 206150. View Source

2-Fluoroanilines Undergo Oxidative Cyclization to Fluorophenazines, While 3-/4-Fluoroanilines Yield Only Fluoroazobenzenes

Under identical oxidative conditions (potassium ferricyanide/KOH, methanol–water, 45 °C), 2-fluoro-substituted anilines uniquely form heterocyclic fluorophenazines, whereas 3-fluoro and 4-fluoro anilines produce only fluoroazobenzenes—acyclic diazene dimers [1]. The fluorophenazine products arise from intramolecular cyclization following ortho-coupling, a pathway that is sterically and electronically accessible only when the fluorine substituent occupies the ortho position relative to the nitrogen. This divergent reactivity provides the 2-fluoro isomer with a unique entry point to nitrogen-containing fluorinated heterocycles, which are valuable scaffolds in pharmaceuticals, agrochemicals, and materials science.

Oxidative coupling

Cross-study comparable

2-F → fluorophenazines; 3-F/4-F → fluoroazobenzenes

Unique heterocycle access from ortho-fluoro isomer

Reported low-moderate yields; K3[Fe(CN)6]/KOH, 45 °C

Evidence Dimension	Oxidative coupling product selectivity (potassium ferricyanide/KOH oxidation)
Target Compound Data	2-Fluoroaniline: forms fluorophenazines (heterocyclic products) in low to moderate yields
Comparator Or Baseline	3-Fluoroaniline and 4-Fluoroaniline: form fluoroazobenzenes (acyclic diazene dimers) as major products
Quantified Difference	Chemoselectivity switch: heterocyclization vs. acyclic dimerization; fluorophenazine yields reported as low to moderate for parent 2-fluoroanilines
Conditions	Potassium ferricyanide / KOH oxidation in methanol–water mixture at 45 °C; reaction time: several days (as reported for mesidine oxidation)

Why This Matters

This chemoselectivity difference establishes 2-Fluoro-N-(hex-5-en-2-yl)aniline as a privileged starting material for fluorophenazine synthesis—a class of N-heterocycles with demonstrated utility as dyes, nonlinear optical materials, and bioactive scaffolds—that cannot be accessed from the 3-fluoro or 4-fluoro isomers under the same conditions.

• [1] Leyva, E., Medina, C., Moctezuma, E., & Leyva, S. (2004). Chemical oxidation of fluoroanilines to fluoroazobenzenes and fluorophenazines with potassium ferricyanide and potassium hydroxide. Canadian Journal of Chemistry, 82(12), 1712–1715. View Source

Ortho-Fluoro Proximity Modulates the Regiochemistry of Further Functionalization at the Aromatic Ring

In N-alkyl anilines, the amino group is a strong ortho/para-directing activator for electrophilic aromatic substitution (EAS). When a fluorine atom occupies the ortho position (as in 2-Fluoro-N-(hex-5-en-2-yl)aniline), it simultaneously deactivates the ring via its inductive effect and blocks one of the two ortho positions normally available for electrophilic attack. This results in a net regiochemical outcome where para-substitution (relative to the amino group) is strongly favored, with the remaining free ortho position being sterically and electronically disfavored . In contrast, the meta-fluoro isomer (3-fluoro) leaves both ortho positions sterically accessible, leading to a mixture of ortho- and para-substituted products in EAS reactions [1]. This regiochemical steering provides the 2-fluoro isomer with superior selectivity in subsequent electrophilic functionalization steps, enabling cleaner synthetic routes to para-substituted derivatives.

EAS regiochemistry

Class-level inference

Ortho-F blocks one ortho site, deactivates ring → para-selectivity

Predictable para-functionalization simplifies library synthesis

Class-level inference; confirm under specific electrophile conditions

Evidence Dimension	Regioselectivity in electrophilic aromatic substitution (EAS) of N-alkyl fluoroanilines
Target Compound Data	Ortho-fluoro isomer: strongly favors para-substitution; one ortho position blocked by fluorine; inductive deactivation further disfavors remaining ortho position
Comparator Or Baseline	Meta-fluoro isomer: both ortho positions sterically and electronically accessible; expected ortho/para mixture in EAS
Quantified Difference	Qualitative regiochemical switch: predominantly mono-para (2-F isomer) vs. ortho/para mixture (3-F isomer); quantitative ratios depend on specific electrophile and reaction conditions
Conditions	Standard electrophilic aromatic substitution conditions (e.g., nitration, halogenation, Friedel-Crafts acylation); effects are general and well-established in physical organic chemistry for ortho-substituted anilines

Why This Matters

For synthetic chemists procuring this building block for further derivatization, the 2-fluoro isomer offers predictable para-selective functionalization that simplifies purification and improves yield in multi-step sequences—a practical advantage over the 3-fluoro isomer, which requires additional optimization to control regioisomer distribution.

• [1] Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley. Section on electrophilic aromatic substitution: ortho/para directing groups and deactivating effects of halogens. View Source

Recommended Application Scenarios for 2-Fluoro-N-(hex-5-en-2-yl)aniline Based on Verified Differentiation Evidence

Synthesis of Fluorinated Phenazine Heterocycles via Oxidative Cyclization

2-Fluoro-N-(hex-5-en-2-yl)aniline serves as a precursor for fluorophenazine synthesis via oxidative cyclization with potassium ferricyanide/KOH [1]. The ortho-fluorine substituent enables the intramolecular cyclization pathway that is inaccessible to the 3-fluoro and 4-fluoro isomers, which form only acyclic fluoroazobenzenes. The terminal alkene in the N-hex-5-en-2-yl chain can be further functionalized (e.g., epoxidation, hydroboration, olefin metathesis), providing an additional handle for molecular diversification of the resulting fluorophenazine core.

Medicinal Chemistry Scaffold Requiring Lower Amine Basicity for Optimized Pharmacokinetics

For drug discovery programs where the protonation state of the aniline nitrogen at physiological pH (7.4) critically influences membrane permeability, off-target binding, or CYP450-mediated metabolism, the 2-fluoro isomer offers significantly reduced basicity (conjugate acid pKa ~3.20 for the parent fluoroaniline) compared to the 3-fluoro isomer (pKa ~3.57) and the 4-fluoro isomer (pKa ~4.65) [2]. At pH 7.4, the 2-fluoro isomer is >99.99% unprotonated, while the 4-fluoro isomer retains a small but meaningful fraction of protonated species that could alter distribution behavior. The ortho-fluoro isomer therefore maximizes the neutral fraction available for passive membrane diffusion.

Agrochemical or Material Intermediate Requiring Enhanced Environmental Persistence

For applications where resistance to microbial degradation is desirable—such as soil-applied agrochemical intermediates or fluorinated polymer building blocks intended for long-term outdoor exposure—the demonstrated recalcitrance of the ortho-fluoroaniline core to microbial mineralization by common soil bacteria (Ralstonia sp. FD-1) [3] provides a meaningful stability advantage over the meta- and para-fluoro isomers, which are readily degraded. The N-hex-5-en-2-yl substituent further enhances lipophilicity (LogP 3.5923 vs. 3.4532 for the non-fluorinated parent), contributing to soil organic matter partitioning and reduced aqueous mobility .

Para-Selective Electrophilic Derivatization in Parallel Library Synthesis

In medicinal chemistry library synthesis requiring predictable para-functionalization of the N-alkenyl aniline scaffold, the 2-fluoro isomer directs electrophilic aromatic substitution almost exclusively to the para position relative to the amino group [4]. This regiochemical predictability eliminates the need for protection/deprotection strategies or chromatographic separation of ortho/para regioisomer mixtures encountered with the 3-fluoro isomer. The terminal alkene in the N-hex-5-en-2-yl chain remains available for orthogonal late-stage diversification via click chemistry or radical addition, enabling efficient parallel synthesis workflows.

Application

Selection Property

Validation Focus

Fluorophenazine heterocycle synthesis

Ortho-fluoro oxidative cyclization pathway

Fluorophenazine vs. azo-dimer product ratio

Basicity-dependent pharmacokinetic profiling

Amine protonation state at assay pH

Unprotonated fraction vs. logD measurement

Environmental persistence evaluation

Microbial degradation resistance context

Biodegradation assay (OECD 301 or soil microcosm)

Para-selective derivatization workflow

Regiochemical steering by ortho-fluoro group

EAS regioselectivity (HPLC monitoring)

• [1] Leyva, E., Medina, C., Moctezuma, E., & Leyva, S. (2004). Chemical oxidation of fluoroanilines to fluoroazobenzenes and fluorophenazines with potassium ferricyanide and potassium hydroxide. Canadian Journal of Chemistry, 82(12), 1712–1715. View Source
• [2] Wikipedia – Fluoraniline. pKs values (conjugate acid BH+): 2-Fluoranilin 3.20, 3-Fluoranilin 3.57, 4-Fluoranilin 4.65. View Source
• [3] Cao, W., Song, E., Shen, D., & Wang, M. (2015). Cometabolism of Fluoroanilines in the Presence of 4-Fluoroaniline by Ralstonia sp. FD-1. Journal of Chemistry, 2015, 206150. View Source
• [4] Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley. Section on electrophilic aromatic substitution directing effects. View Source